Cas no 819-17-0 (Methanedisulfonicacid, calcium salt (1:1))

• Product Name: Methanedisulfonicacid, calcium salt (1:1)
• CAS No: 819-17-0
• MF: CH₂CaO₆S₂
• MW: 214.230977535248
• CID: 722733
• PubChem ID: 13167
• Update Time: 2025-04-19

Methanedisulfonicacid, calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Methanedisulfonicacid, calcium salt (1:1)
• calcium methanedisulphonate (1:1)
• calcium,methanedisulfonate
• Calcium methionate
• EINECS 212-460-1
• METHANEDISULFONIC ACID CALCIUM SALT
• SCHEMBL5653418
• CALCIUM METHIONATE [MI]
• Q27270113
• METHIONINE CALCIUM [WHO-DD]
• 819-17-0
• calcium methanedisulfonate
• UNII-8AN1R74E7T
• DTXSID80231451
• 8AN1R74E7T
• METHANEDISULFONIC ACID, CALCIUM SALT (1:1)

• Inchi： 1S/CH4O6S2.Ca/c2-8(3,4)1-9(5,6)7;/h1H2,(H,2,3,4)(H,5,6,7);/q;+2/p-2
• InChI Key： RPHZRUDLEUBFCM-UHFFFAOYSA-L
• SMILES： [Ca+2].S(CS(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 336.04900
• Monoisotopic Mass: 213.8918710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 182.90000
• LogP: -0.96600